Cas no 77708-90-8 (4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)-)

4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)- structure
77708-90-8 structure
Product Name:4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)-
CAS No:77708-90-8
MF:C6H8BrN3OS
MW:250.116218566895
CID:550599
PubChem ID:135473140
Update Time:2025-04-19

4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)-
    • 6-AMINO-5-BROMO-2-(ETHYLTHIO)PYRIMIDIN-4-OL
    • 6-amino-5-bromo-2-ethylsulfanyl-1H-pyrimidin-4-one
    • 6-amino-5-bromo-2-(ethylsulfanyl)pyrimidin-4(1H)-one
    • DTXSID80369647
    • FT-0620919
    • 77708-90-8
    • CCG-244584
    • HMS561K18
    • 4-amino-5-bromo-2-ethylsulfanyl-1H-pyrimidin-6-one
    • Maybridge1_007102
    • Inchi: 1S/C6H8BrN3OS/c1-2-12-6-9-4(8)3(7)5(11)10-6/h2H2,1H3,(H3,8,9,10,11)
    • InChI Key: YPOIPHVGZOUXQT-UHFFFAOYSA-N
    • SMILES: BrC1C(NC(=NC=1N)SCC)=O

Computed Properties

  • Exact Mass: 248.95715g/mol
  • Monoisotopic Mass: 248.95715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 92.8Ų

Experimental Properties

  • Density: 1.91
  • Melting Point: 300 °C
  • Boiling Point: 295.8°C at 760 mmHg
  • Flash Point: 132.7°C
  • Refractive Index: 1.724
  • PSA: 97.33000
  • LogP: 2.22010

4(3H)-Pyrimidinone,6-amino-5-bromo-2-(ethylthio)- Security Information

  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39
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